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Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B15598077 Get Quote

Essential Safety and Handling Guide for 5'-O-DMT-
N2-DMF-dG
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of 5'-O-DMT-N2-DMF-dG. The

following protocols for personal protective equipment (PPE), operational procedures, and

waste disposal are designed to ensure a safe laboratory environment and maintain compound

integrity.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 5'-O-DMT-N2-DMF-dG and

related protected nucleosides. The following table summarizes the recommended equipment.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).

Face Shield
Recommended when there is

a risk of splashing.[1]

Skin Protection Gloves

Chemical-impermeable gloves

(e.g., nitrile) are required.

Always inspect gloves for

integrity before use and

dispose of them properly after

handling the compound.[1]

Laboratory Coat

A standard laboratory coat

must be worn to protect street

clothing and skin from potential

contamination.[1]

Respiratory Protection NIOSH-approved Respirator

Recommended if working in an

area with inadequate

ventilation or if there is a

potential for aerosolization of

the compound.[1]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust or aerosols during handling.
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Do not eat, drink, or smoke in the designated handling area.[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Storage:

Store the compound in a tightly sealed container to protect it from moisture and air, which

can degrade the product.[1]

The recommended storage temperature is -20°C for long-term stability.[1]

Keep the compound away from heat and oxidizing agents.[1]

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and plenty of water.[1] Consult a physician if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek prompt medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
The disposal of 5'-O-DMT-N2-DMF-dG and any contaminated materials must be conducted in

compliance with local, state, and federal regulations.

Waste Segregation: All waste contaminated with 5'-O-DMT-N2-DMF-dG, including empty

containers, used gloves, and other disposable materials, should be collected in a designated

and clearly labeled hazardous waste container.[1]
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Disposal Method: Engage a licensed professional waste disposal service to handle the

disposal of the chemical waste. Do not discard the compound down the drain or in the

regular trash.[1]

rDNA Considerations: If the compound is used in the context of recombinant or synthetic

nucleic acid work, all contaminated waste, both liquid and solid, must be decontaminated,

typically by autoclaving or chemical disinfection, before final disposal as regulated medical

waste.[3]
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Workflow for Handling 5'-O-DMT-N2-DMF-dG
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Caption: Workflow for the safe handling of 5'-O-DMT-N2-DMF-dG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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